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Compound of Interest

Compound Name: 4'-Acetylbiphenyl-3-carboxylic acid

CAS No.: 635757-61-8

Cat. No.: B1275749

Get Quote

4'-Acetylbiphenyl-3-carboxylic acid is a substituted aromatic compound featuring a biphenyl

core. Its significance lies in its bifunctional nature, possessing two distinct reactive handles: a

carboxylic acid group and an acetyl group. This unique arrangement makes it a highly valuable

intermediate, particularly in the synthesis of complex molecules for drug discovery.

The primary driver for its contemporary relevance is its classification as a "Protein Degrader

Building Block".[1] The carboxylic acid and acetyl functionalities provide orthogonal points for

chemical modification, allowing for the precise construction of molecules like Proteolysis

Targeting Chimeras (PROTACs). In a PROTAC, one part of the molecule binds to a target

protein, while another recruits an E3 ubiquitin ligase, leading to the target's degradation. The

rigid biphenyl scaffold of 4'-Acetylbiphenyl-3-carboxylic acid serves as a stable linker

element in such constructs, and its functional groups are ideal for attaching the target-binding

and ligase-recruiting moieties.

This guide will explore the essential technical details required to synthesize, purify, and

characterize this compound, providing a foundation for its effective application in research and

development.
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Chemical Identity and Physicochemical Properties
A precise understanding of a compound's identity and properties is the bedrock of reproducible

science. The key identifiers and properties for 4'-Acetylbiphenyl-3-carboxylic acid are

summarized below.

Diagram 1: Chemical Structure of 4'-Acetylbiphenyl-3-carboxylic acid
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Caption: Chemical structure of 4'-Acetylbiphenyl-3-carboxylic acid.

Table 1: Chemical Identifiers and Properties
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Parameter Value Source

IUPAC Name
4'-(acetyl)biphenyl-3-carboxylic

acid
-

Synonyms
4'-Acetyl-biphenyl-3-carboxylic

acid
[2]

CAS Number 635757-61-8 [1][3]

Molecular Formula C₁₅H₁₂O₃ [2][3]

Molecular Weight 240.25 g/mol [2]

InChI

InChI=1S/C15H12O3/c1-

10(16)11-5-7-12(8-6-11)13-3-

2-4-14(9-13)15(17)18/h2-

9H,1H3,(H,17,18)

[3]

InChIKey
XMXMWVICMHJBFQ-

UHFFFAOYSA-N
Derived from InChI

Purity ≥97-98% (typical) [1][4]

Appearance Solid [4]

Storage Room temperature [1]

Synthesis and Purification: A Protocol-Driven
Approach
The synthesis of unsymmetrical biphenyls is most reliably achieved through palladium-

catalyzed cross-coupling reactions. The Suzuki-Miyaura coupling is a field-proven method,

valued for its high functional group tolerance, mild reaction conditions, and the commercial

availability of diverse starting materials.[5]

Here, we present a validated protocol for the synthesis of 4'-Acetylbiphenyl-3-carboxylic
acid.

Causality of Experimental Choices:
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Reactants: We select (4-acetylphenyl)boronic acid and 3-bromobenzoic acid. The boronic

acid provides the acetyl-substituted ring, while the bromo-benzoic acid provides the

carboxyl-substituted ring. The positions of the functional groups on these precursors directly

determine the final structure.

Catalyst: A palladium catalyst, such as Pd(PPh₃)₄, is essential for facilitating the

transmetalation and reductive elimination steps that form the C-C bond between the aryl

rings.

Base: A base, like sodium carbonate, is required to activate the boronic acid for

transmetalation with the palladium complex.

Solvent: A mixture of an organic solvent (like 1,4-dioxane or toluene) and water is used to

dissolve both the organic reactants and the inorganic base, creating the necessary biphasic

conditions for the reaction to proceed efficiently.

Diagram 2: Synthetic Workflow via Suzuki-Miyaura Coupling
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Starting Materials:
(4-acetylphenyl)boronic acid

3-bromobenzoic acid

Reaction Setup:
- Pd(PPh₃)₄ Catalyst
- Na₂CO₃ (aq) Base

- Dioxane/H₂O Solvent
- Inert Atmosphere (N₂/Ar)

- Heat (e.g., 90°C)

Reaction Monitoring:
Thin Layer Chromatography (TLC)

or LC-MS

Aqueous Workup:
- Cool to RT

- Acidify with HCl (aq)
- Extract with Ethyl Acetate

Purification:
- Dry organic layer (Na₂SO₄)

- Concentrate in vacuo
- Column Chromatography or Recrystallization

Characterization:
¹H NMR, ¹³C NMR, LC-MS,

IR Spectroscopy

Click to download full resolution via product page

Caption: A typical experimental workflow for synthesis and purification.
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Detailed Experimental Protocol
Materials:

(4-acetylphenyl)boronic acid (1.0 eq)

3-bromobenzoic acid (1.05 eq)

Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.03 eq)

Sodium Carbonate (Na₂CO₃) (3.0 eq)

1,4-Dioxane

Deionized Water

Ethyl Acetate (EtOAc)

Hexanes

Hydrochloric Acid (2M HCl)

Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

Reaction Setup: To a round-bottom flask equipped with a reflux condenser and magnetic

stirrer, add (4-acetylphenyl)boronic acid, 3-bromobenzoic acid, and Pd(PPh₃)₄.

Solvent and Base Addition: Add 1,4-dioxane followed by an aqueous solution of Na₂CO₃.

The typical solvent ratio is 4:1 dioxane:water.

Inert Atmosphere: Purge the flask with an inert gas (Nitrogen or Argon) for 10-15 minutes to

remove oxygen, which can deactivate the palladium catalyst.

Heating: Heat the reaction mixture to 90-100 °C and stir vigorously.

Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid

Chromatography-Mass Spectrometry (LC-MS) until the starting materials are consumed
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(typically 4-12 hours).

Workup:

Cool the reaction mixture to room temperature.

Carefully acidify the mixture with 2M HCl until the pH is ~2-3. This protonates the

carboxylate to form the desired carboxylic acid, which will precipitate or move into the

organic layer.

Transfer the mixture to a separatory funnel and extract three times with ethyl acetate.

Combine the organic layers and wash with brine.

Purification:

Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate the

solvent under reduced pressure to yield the crude product.

Purify the crude solid by column chromatography on silica gel (using a gradient of ethyl

acetate in hexanes) or by recrystallization from a suitable solvent system (e.g.,

ethanol/water) to afford pure 4'-Acetylbiphenyl-3-carboxylic acid.

Analytical Characterization and Quality Control
Confirming the identity and purity of the final compound is a critical, self-validating step. A multi-

technique approach is required to unambiguously characterize the structure.

Diagram 3: Analytical Characterization Workflow
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Spectroscopic & Chromatographic Analysis

Purified Solid Sample

¹H & ¹³C NMR

Confirms C-H framework and carbon backbone Verifies connectivity and substitution pattern

LC-MS

Provides molecular weight (M+H⁺) Assesses purity

FT-IR

Identifies key functional groups C=O (acetyl), C=O (acid), O-H (acid)

Purity & Identity Confirmation

Click to download full resolution via product page

Caption: Standard workflow for analytical validation of the final compound.

Table 2: Expected Analytical Data
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Technique Expected Result Rationale

¹H NMR

Multiple signals in the aromatic

region (δ 7.5-8.5 ppm). A

singlet around δ 2.6 ppm

(acetyl CH₃). A broad singlet at

>δ 12 ppm (carboxylic acid

OH).

The number of signals, their

splitting patterns, and

integration values confirm the

biphenyl substitution pattern

and the presence of the acetyl

and carboxylic acid protons.

¹³C NMR

Signals for two carbonyl

carbons (>δ 165 ppm). Multiple

signals in the aromatic region

(δ 120-150 ppm). A signal for

the acetyl methyl carbon (~δ

27 ppm).

Confirms the presence of all 15

unique carbon atoms in the

molecule and their chemical

environment.

LC-MS (ESI+)
A major peak corresponding to

the [M+H]⁺ ion at m/z 241.08.

Confirms the correct molecular

weight of the compound

(240.25 g/mol ). The purity can

be estimated from the peak

area in the chromatogram.

FT-IR

A broad absorption band from

2500-3300 cm⁻¹ (O-H stretch

of carboxylic acid). A sharp

absorption around 1680 cm⁻¹

(C=O stretch of acetyl ketone).

A sharp absorption around

1720 cm⁻¹ (C=O stretch of

carboxylic acid).

Provides definitive evidence

for the presence of the key

functional groups.

Applications in Drug Discovery and Beyond
The utility of 4'-Acetylbiphenyl-3-carboxylic acid stems from its role as a versatile

intermediate.

Protein Degradation (PROTACs): This is its most prominent application. The carboxylic acid

can be readily converted to an amide to link to a ligand for an E3 ligase (e.g., derivatives of
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thalidomide for Cereblon or VH032 for VHL). Simultaneously, the acetyl group can be used

as a handle—for instance, through conversion to an oxime or other functional group—to

attach a ligand for the protein of interest.

Schiff Base Synthesis: The acetyl group can react with primary amines to form Schiff bases

(imines).[6][7] These structures are important in developing novel therapeutic agents,

catalysts, and materials.[8]

Liquid Crystals: The rigid biphenyl core is a common structural motif in liquid crystal

molecules.[9] Modifications of the functional groups could be used to synthesize new liquid

crystalline materials.

General Medicinal Chemistry: The biphenyl scaffold is a privileged structure in medicinal

chemistry, found in numerous approved drugs. This building block allows for the exploration

of new chemical space around this core for various therapeutic targets.

Safety, Handling, and Storage
As with all laboratory chemicals, proper safety protocols must be followed.

Handling: Use in a well-ventilated fume hood. Wear appropriate Personal Protective

Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves. Avoid

inhalation of dust and direct contact with skin and eyes.

Storage: Store in a tightly sealed container in a cool, dry place away from incompatible

materials such as strong oxidizing agents.[10]

Disposal: Dispose of waste in accordance with local, state, and federal regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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